molecular formula C9H7BrF2O2 B1433859 Ethyl 4-bromo-3,5-difluorobenzoate CAS No. 1562995-70-3

Ethyl 4-bromo-3,5-difluorobenzoate

Cat. No. B1433859
CAS RN: 1562995-70-3
M. Wt: 265.05 g/mol
InChI Key: JJVXFLXRWCNKQF-UHFFFAOYSA-N
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Description

Ethyl 4-bromo-3,5-difluorobenzoate is a chemical compound with the molecular formula C9H7BrF2O2 . It has a molecular weight of 265.05 .


Molecular Structure Analysis

The molecular structure of Ethyl 4-bromo-3,5-difluorobenzoate consists of a benzoate ester group attached to a bromine atom and two fluorine atoms on the benzene ring .


Physical And Chemical Properties Analysis

Ethyl 4-bromo-3,5-difluorobenzoate has several notable physical and chemical properties. It has a high GI absorption and is BBB permeant . It is also a CYP1A2 inhibitor . The compound has a Log Po/w (iLOGP) of 2.62, indicating its lipophilicity . Its water solubility is low, with a Log S (ESOL) of -3.51 .

Scientific Research Applications

Regioflexible Substitution in Organic Synthesis

  • Ethyl 4-bromo-3,5-difluorobenzoate demonstrates its potential in organic synthesis through regioflexible substitution processes. Schlosser and Heiss (2003) explored the selective conversion of 1,3-difluorobenzene into various bromobenzoic acids, including compounds similar to ethyl 4-bromo-3,5-difluorobenzoate. This research underlines the compound's versatility in creating structurally diverse molecules (Schlosser & Heiss, 2003).

Catalyst-Free P-C Coupling Reactions

  • Jablonkai and Keglevich (2015) demonstrated the use of halobenzoic acids, including compounds similar to ethyl 4-bromo-3,5-difluorobenzoate, in catalyst-free phosphorus-carbon (P-C) coupling reactions. This study highlights the potential of such compounds in developing more efficient and environmentally friendly chemical synthesis methods (Jablonkai & Keglevich, 2015).

Synthesis of Complex Organic Compounds

  • Research by Pokhodylo and Obushak (2019) involved the use of methyl 2-azido-5-bromobenzoate, a compound structurally related to ethyl 4-bromo-3,5-difluorobenzoate, for synthesizing complex organic structures. This study illustrates the compound's role in creating intricate organic molecules, potentially useful in various fields including pharmaceuticals (Pokhodylo & Obushak, 2019).

Antifungal and Pharmaceutical Applications

  • Lehtonen, Summers, and Carter (1972) explored the antifungal properties of various bromo- and iodo-3,5-dinitrobenzoates. Their research indicates the potential of compounds like ethyl 4-bromo-3,5-difluorobenzoate in developing fungicides and other pharmaceutical applications (Lehtonen, Summers, & Carter, 1972).

Development of Dendritic Polymers

  • Bi Yun-mei (2011) studied the synthesis of ethyl 3,5-dibromobenzoate, a compound with structural similarities to ethyl 4-bromo-3,5-difluorobenzoate, as a raw material for dendritic polymers. This research shows the compound's applicability in the field of polymer science, particularly in the creation of advanced materials (Bi Yun-mei, 2011).

Safety and Hazards

Ethyl 4-bromo-3,5-difluorobenzoate is labeled with the signal word “Warning” and has several hazard statements including H302, H315, H320, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin and eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

ethyl 4-bromo-3,5-difluorobenzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7BrF2O2/c1-2-14-9(13)5-3-6(11)8(10)7(12)4-5/h3-4H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JJVXFLXRWCNKQF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC(=C(C(=C1)F)Br)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7BrF2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

265.05 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 4-bromo-3,5-difluorobenzoate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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